ethyl 2-(2-((4-(4-fluorophenyl)-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate
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Description
Ethyl 2-(2-((4-(4-fluorophenyl)-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C20H22FN5O3S and its molecular weight is 431.49. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
- Cancer Cell Migration and Growth Inhibition : Derivatives of 1,2,4-triazole-3-thiol, including compounds structurally related to ethyl 2-(2-((4-(4-fluorophenyl)-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate, have shown potential in inhibiting cancer cell migration and growth. These compounds demonstrated cytotoxic effects against human melanoma, breast cancer, and pancreatic cancer cell lines. Notably, specific derivatives were more effective against melanoma cells and exhibited selective toxicity towards cancer cells, indicating potential as antimetastatic agents (Šermukšnytė et al., 2022).
Antioxidant Activity
- Enhanced Antioxidant Ability : A study focusing on a 1,2,4-triazole derivative similar to the compound found that it possessed significantly higher antioxidant capacity compared to butylated hydroxytoluene. This was determined using a Ferric reducing antioxidant power assay, highlighting the compound's potential in oxidative stress-related applications (Šermukšnytė et al., 2022).
Antimicrobial and Antifungal Effects
- Antimicrobial and Antifungal Effects : Various triazole-oxadiazole compounds, structurally related to the target compound, have demonstrated potent antifungal effects against Candida species. Some of these compounds also showed an apoptotic effect on Candida cells, suggesting their utility as antifungal agents with a specific mechanism of action (Çavușoğlu et al., 2018).
Protoporphyrinogen Oxidase Inhibition
- Inhibition of Protoporphyrinogen Oxidase : 1,2,4-Triazole derivatives have been designed to act as inhibitors of protoporphyrinogen oxidase (PPO), a target for several herbicides. These compounds showed effective inhibition of PPO, suggesting their potential use in agricultural applications (Zuo et al., 2013).
Properties
IUPAC Name |
ethyl 2-[[2-[[4-(4-fluorophenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN5O3S/c1-3-29-19(28)12-22-18(27)13-30-20-24-23-17(11-16-5-4-10-25(16)2)26(20)15-8-6-14(21)7-9-15/h4-10H,3,11-13H2,1-2H3,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDWGWDWIPBRWHI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)CSC1=NN=C(N1C2=CC=C(C=C2)F)CC3=CC=CN3C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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